Cas no 147137-38-0 (methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate)

• Product Name: methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate
• CAS No: 147137-38-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 2109387
• PubChem ID: 54155113
• Update Time: 2025-04-21

methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-3H-benzo[d][1,2,3]triazole-5-carboxylate
• 147137-38-0
• Methyl1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylate
• SCHEMBL2884485
• Methyl 1-methyl-1H-benzo[d][1,2,3]triazole-6-carboxylate
• 1-Methyl-1H-benzotriazole-6-carboxylic acid methyl ester
• OKMNDJWCXBAIKO-UHFFFAOYSA-N
• DA-10117
• 3-Methyl-3H-benzotriazole-5-carboxylic acid methyl ester

• Inchi： 1S/C9H9N3O2/c1-12-8-5-6(9(13)14-2)3-4-7(8)10-11-12/h3-5H,1-2H3
• InChI Key： OKMNDJWCXBAIKO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)N(C)N=N2)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles